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Compound of Interest

Compound Name: Diethyl Phthalate

Cat. No.: B118142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl phthalate (DEP) is a diester of phthalic acid, widely utilized across various industrial

and pharmaceutical applications. It primarily serves as a plasticizer, solvent, and fragrance

fixative.[1][2][3] An in-depth understanding of its physicochemical properties and chemical

structure is paramount for researchers and professionals in drug development and material

science to ensure its safe and effective use. This technical guide provides a detailed overview

of the core physicochemical characteristics of diethyl phthalate, standardized experimental

protocols for their determination, and a visualization of its chemical structure and metabolic

pathway.

Chemical Structure and Identification
Diethyl phthalate is systematically named diethyl benzene-1,2-dicarboxylate.[4][5] Its structure

consists of a benzene ring with two adjacent ethyl ester groups.[5]
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Identifier Value

IUPAC Name diethyl benzene-1,2-dicarboxylate[4]

CAS Number 84-66-2[4]

Molecular Formula C₁₂H₁₄O₄[4][6]

SMILES CCOC(=O)c1ccccc1C(=O)OCC[4]

graph Diethyl_Phthalate_Structure {

layout=neato;

node [shape=plaintext, fontname="Arial", fontsize=12];

edge [fontname="Arial", fontsize=10];

// Benzene ring

C1 [pos="0,1!", label="C"];

C2 [pos="-0.87,0.5!", label="C"];

C3 [pos="-0.87,-0.5!", label="C"];

C4 [pos="0,-1!", label="C"];

C5 [pos="0.87,-0.5!", label="C"];

C6 [pos="0.87,0.5!", label="C"];

// Double bonds in benzene ring

C1 -- C2 [style=double, len=1.0, color="#202124"];

C2 -- C3 [style=solid, len=1.0, color="#202124"];

C3 -- C4 [style=double, len=1.0, color="#202124"];

C4 -- C5 [style=solid, len=1.0, color="#202124"];

C5 -- C6 [style=double, len=1.0, color="#202124"];

C6 -- C1 [style=solid, len=1.0, color="#202124"];

// Ester group 1

C7 [pos="-1.74,1!", label="C", fontcolor="#202124"];
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O1 [pos="-2.61,1.5!", label="O", fontcolor="#EA4335"];

O2 [pos="-1.74,0!", label="O", fontcolor="#EA4335"];

C8 [pos="-2.61,-0.5!", label="C", fontcolor="#202124"];

C9 [pos="-3.48,0!", label="C", fontcolor="#202124"];

H1 [pos="-2.61,-1.5!", label="H₃", fontcolor="#5F6368"];

H2 [pos="-4.35,0.5!", label="H₂", fontcolor="#5F6368"];

C2 -- C7 [style=solid, len=1.0, color="#202124"];

C7 -- O1 [style=double, len=1.0, color="#202124"];

C7 -- O2 [style=solid, len=1.0, color="#202124"];

O2 -- C8 [style=solid, len=1.0, color="#202124"];

C8 -- C9 [style=solid, len=1.0, color="#202124"];

C8 -- H1 [style=solid, len=0.5, color="#202124"];

C9 -- H2 [style=solid, len=0.5, color="#202124"];

// Ester group 2

C10 [pos="1.74,1!", label="C", fontcolor="#202124"];

O3 [pos="2.61,1.5!", label="O", fontcolor="#EA4335"];

O4 [pos="1.74,0!", label="O", fontcolor="#EA4335"];

C11 [pos="2.61,-0.5!", label="C", fontcolor="#202124"];

C12 [pos="3.48,0!", label="C", fontcolor="#202124"];

H3 [pos="2.61,-1.5!", label="H₃", fontcolor="#5F6368"];

H4 [pos="4.35,0.5!", label="H₂", fontcolor="#5F6368"];

C6 -- C10 [style=solid, len=1.0, color="#202124"];

C10 -- O3 [style=double, len=1.0, color="#202124"];

C10 -- O4 [style=solid, len=1.0, color="#202124"];

O4 -- C11 [style=solid, len=1.0, color="#202124"];

C11 -- C12 [style=solid, len=1.0, color="#202124"];

C11 -- H3 [style=solid, len=0.5, color="#202124"];

C12 -- H4 [style=solid, len=0.5, color="#202124"];

}
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Figure 1: Chemical Structure of Diethyl Phthalate

Physicochemical Properties
A summary of the key physicochemical properties of diethyl phthalate is presented in the table

below for easy reference and comparison.

Property Value Unit Reference(s)

Molecular Weight 222.24 g/mol [4][6]

Appearance Colorless, oily liquid - [4]

Density 1.12 (at 20 °C) g/cm³ [4]

Melting Point -3 °C [4][6]

Boiling Point 298-299 °C [4][6]

Water Solubility 1080 (at 25 °C) mg/L [4][7]

Vapor Pressure 0.002 (at 25 °C) mmHg [4]

Octanol-Water

Partition Coefficient

(log Kow)

2.42 - 2.47 - [4][8]

Experimental Protocols
The following sections detail the standardized methodologies for determining the key

physicochemical properties of diethyl phthalate.

Melting Point Determination (Capillary Method - ASTM
E324)
This method determines the temperature range over which a crystalline solid melts.

1. Principle: A small, finely powdered sample is heated in a capillary tube, and the

temperatures at which melting begins and is complete are observed.[9]

2. Apparatus:
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Melting point apparatus (e.g., Mel-Temp)[9]

Capillary tubes (sealed at one end)[9]

Thermometer or digital temperature probe[9]

Sample pulverizing tool

3. Procedure:

Ensure the diethyl phthalate sample is solidified by cooling below its melting point.

Finely powder a small amount of the solid sample.

Pack the powdered sample into a capillary tube to a height of 2-4 mm.[9]

Place the capillary tube in the heating block of the melting point apparatus.[9]

Heat the block rapidly to a temperature approximately 10-15°C below the expected melting

point of -3°C.

Decrease the heating rate to 1-2°C per minute to allow for thermal equilibrium.

Record the temperature at which the first drop of liquid appears (onset of melting).

Record the temperature at which the last solid crystal melts (completion of melting).

The melting range is the interval between these two temperatures. For a pure substance,

this range is typically narrow.

Boiling Point Determination (Distillation Method)
This method determines the temperature at which the vapor pressure of a liquid equals the

atmospheric pressure.

1. Principle: The liquid is heated to its boiling point, and the temperature of the vapor in

equilibrium with the boiling liquid is measured.[10]

2. Apparatus:
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Distillation flask

Condenser

Receiving flask

Thermometer or digital temperature probe

Heating mantle or oil bath

Boiling chips

3. Procedure:

Place a volume of diethyl phthalate (e.g., 25 mL) into the distillation flask along with a few

boiling chips to ensure smooth boiling.

Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just below

the side arm of the distillation flask to accurately measure the temperature of the vapor.[10]

Begin heating the flask gently.

Observe the temperature as the liquid begins to boil and the vapor rises.

Record the temperature when the vapor temperature stabilizes while the liquid is distilling at

a steady rate. This stable temperature is the boiling point.[10]

Record the atmospheric pressure at the time of the measurement, as boiling point is

pressure-dependent.

Density Determination (Oscillating U-tube Method -
ASTM D4052)
This method provides a precise measurement of the density of a liquid.

1. Principle: A U-shaped tube is electronically excited to oscillate at its characteristic frequency.

The introduction of a sample changes the mass of the tube, which in turn alters the oscillation

frequency. The density is calculated from this change in frequency.[11]
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2. Apparatus:

Digital density meter with an oscillating U-tube

Syringe or autosampler for sample injection

Thermostatic control for the measuring cell

3. Procedure:

Calibrate the density meter with two standards of known density that bracket the expected

density of diethyl phthalate (e.g., dry air and pure water).

Set the temperature of the measuring cell to the desired temperature (e.g., 20°C).

Inject the diethyl phthalate sample into the U-tube, ensuring no air bubbles are present.[11]

Allow the sample to reach thermal equilibrium within the cell.

The instrument will measure the oscillation period and automatically calculate and display

the density.

Clean the U-tube with appropriate solvents (e.g., ethanol followed by acetone) and dry it

before the next measurement.

Water Solubility Determination (Flask Method - OECD
105)
This method is suitable for substances with a water solubility greater than 10⁻² g/L.

1. Principle: An excess amount of the substance is agitated in water at a constant temperature

until saturation is reached. The concentration of the substance in the aqueous phase is then

determined.[12]

2. Apparatus:

Flasks with stoppers
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Constant temperature water bath or shaker

Centrifuge (if necessary for phase separation)

Analytical instrument for concentration measurement (e.g., HPLC, GC-MS)

3. Procedure:

Add an excess amount of diethyl phthalate to a known volume of distilled water in a flask.

Stopper the flask and place it in a constant temperature bath (e.g., 25°C).

Agitate the mixture for a sufficient time to reach equilibrium (e.g., 24-48 hours). A preliminary

test can determine the required equilibration time.[12]

After agitation, allow the mixture to stand at the same temperature to allow for phase

separation. If necessary, centrifuge the sample to remove undissolved droplets.

Carefully withdraw a sample from the aqueous phase, ensuring no undissolved substance is

included.

Analyze the concentration of diethyl phthalate in the aqueous sample using a validated

analytical method.

Repeat the determination at least twice.

Vapor Pressure Determination (Static Method - OECD
104)
This method measures the saturation vapor pressure of a substance at different temperatures.

1. Principle: The substance is introduced into a vacuum-sealed container, and the pressure of

the vapor in equilibrium with the substance is measured at a constant temperature.[13][14][15]

2. Apparatus:

Vapor pressure apparatus with a sample cell and pressure sensor
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Vacuum pump

Thermostatic bath or oven

Temperature measuring device

3. Procedure:

Introduce a small amount of degassed diethyl phthalate into the sample cell.

Evacuate the apparatus to remove air.

Bring the sample cell to the desired temperature using the thermostatic bath.

Allow the system to reach thermal and pressure equilibrium.

Record the vapor pressure measured by the pressure sensor.

Repeat the measurement at several different temperatures to establish the vapor pressure

curve.[15][16]

Octanol-Water Partition Coefficient (Slow-Stirring
Method - OECD 123)
This method determines the lipophilicity of a substance.

1. Principle: The test substance is dissolved in a two-phase system of n-octanol and water. The

system is gently stirred to allow the substance to partition between the two phases until

equilibrium is reached. The concentration of the substance in each phase is then measured.

[16]

2. Apparatus:

Thermostated stirred reactor vessel

Slow-speed stirrer

Phase separation funnel or centrifuge
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Analytical instrument for concentration measurement (e.g., HPLC, GC-MS)

3. Procedure:

Pre-saturate n-octanol with water and water with n-octanol.

Add known volumes of the pre-saturated n-octanol and water to the reactor vessel.

Introduce a known amount of diethyl phthalate into the vessel.

Stir the mixture slowly at a constant temperature (e.g., 25°C) to avoid the formation of an

emulsion.

Periodically take samples from both the n-octanol and water phases and measure the

concentration of diethyl phthalate.

Continue until the ratio of the concentrations in the two phases becomes constant, indicating

that equilibrium has been reached.

Calculate the partition coefficient (Kow) as the ratio of the equilibrium concentration in n-

octanol to the equilibrium concentration in water. The result is typically expressed as log

Kow.

Metabolic Pathway
In humans and other mammals, diethyl phthalate is rapidly metabolized. The primary pathway

involves the hydrolysis of one of the ethyl ester linkages to form monoethyl phthalate (MEP)

and ethanol.[7] This reaction is catalyzed by carboxylesterases found in various tissues,

including the liver and intestines. MEP is the major urinary metabolite and is often used as a

biomarker for DEP exposure.[7]

Diethyl Phthalate (DEP) Monoethyl Phthalate (MEP)

Hydrolysis
(Carboxylesterases) Urinary Excretion

Click to download full resolution via product page

Figure 2: Simplified Metabolic Pathway of Diethyl Phthalate in Humans
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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